Cas no 919355-99-0 (2H-1-Benzopyran, 2-methyl-3-[(4-methylphenyl)methyl]-)

• Product name: 2H-1-Benzopyran, 2-methyl-3-[(4-methylphenyl)methyl]-
• CAS No: 919355-99-0
• MF: C₁₈H₁₈O
• MW: 250.33492
• CID: 763709
• PubChem ID: 71425164

2H-1-Benzopyran, 2-methyl-3-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 2-methyl-3-[(4-methylphenyl)methyl]-
• 2-methyl-3-[(4-methylphenyl)methyl]-2H-chromene
• DTXSID40843953
• 2-Methyl-3-[(4-methylphenyl)methyl]-2H-1-benzopyran
• 919355-99-0

• Inchi： InChI=1S/C18H18O/c1-13-7-9-15(10-8-13)11-17-12-16-5-3-4-6-18(16)19-14(17)2/h3-10,12,14H,11H2,1-2H3
• InChI Key： ZJUPHXNUAFCJHA-UHFFFAOYSA-N
• SMILES： CC1C(=CC2=CC=CC=C2O1)CC3=CC=C(C=C3)C

Computed Properties

• Exact Mass: 250.135765193g/mol
• Monoisotopic Mass: 250.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 4.5